Cas no 22884-31-7 (1,5-Pentanediylbis-(triphenylphosphonium) dibromide)

• Product Name: 1,5-Pentanediylbis-(triphenylphosphonium) dibromide
• CAS No: 22884-31-7
• MF: C₄₁H₄₀Br₂P₂
• MW: 754.511831283569
• MDL: MFCD00051887
• CID: 88389
• PubChem ID: 3084382
• Update Time: 2025-09-23

1,5-Pentanediylbis-(triphenylphosphonium) dibromide Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediylbis-(triphenylphosphonium) dibromide
• Pentamethylenebis(triphenylphosphonium bromide)
• 1,5-Bis(triphenylphosphonio)pentane dibromide
• triphenyl(5-triphenylphosphaniumylpentyl)phosphanium,dibromide
• dihydro-thiopyran
• Hexa-P-phenyl-P,P'-pentandiyl-di-phosphonium,Dibr
• hexa-P-phenyl-P,P'-pentane-1,5-diyl-bis-phosphonium,dibromide
• hexa-P-phenyl-P,P'-pentanediyl-di-phosphonium,dibromide
• PENTAMETHYLENE SULFIDE
• pentamethylene sulphide
• Pentamethylenebis(triphenylphosphonium) bromide
• sulfure de pentamethylene
• tetrahydro-2H-thiopyran
• Tetrahydrothiapyran
• tetrahydrothiopyran
• THIACYCLOHEXANE
• Thian
• EINECS 245-292-2
• FT-0606985
• Pentane-1,5-diylbis(triphenylphosphonium) bromide
• SCHEMBL2450121
• CHEMBL169658
• DTXSID20945560
• triphenyl(5-triphenylphosphaniumylpentyl)phosphanium;dibromide
• 22884-31-7
• (Pentane-1,5-diyl)bis(triphenylphosphanium) dibromide
• CS-0312019
• XIZMFZWZYVQIOX-UHFFFAOYSA-L
• 1,5-Pentanediylbis(triphenylphosphonium) dibromide, 1,1'-(1,5-pentanediyl)bis[1,1,1-triphenyl-, bromide (1:2)
• triphenyl[5-(triphenylphosphaniumyl)pentyl]phosphanium dibromide

• MDL： MFCD00051887
• Inchi： 1S/C41H40P2.2BrH/c1-8-22-36(23-9-1)42(37-24-10-2-11-25-37,38-26-12-3-13-27-38)34-20-7-21-35-43(39-28-14-4-15-29-39,40-30-16-5-17-31-40)41-32-18-6-19-33-41;;/h1-6,8-19,22-33H,7,20-21,34-35H2;2*1H/q+2;;/p-2
• InChI Key： XIZMFZWZYVQIOX-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3875042

Computed Properties

• Exact Mass: 752.09700
• Monoisotopic Mass: 752.0972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 600
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 253-255°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: It is soluble in water.
• PSA: 27.18000
• LogP: 2.15290
• Sensitiveness: Hygroscopic

1,5-Pentanediylbis-(triphenylphosphonium) dibromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives